1-acetyl-4-(4-methoxy-2,3-dimethylbenzyl)piperazine

• IUPAC Name: 1-[4-[(4-methoxy-2,3-dimethylphenyl)methyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C16H24N2O2/c1-12-13(2)16(20-4)6-5-15(12)11-17-7-9-18(10-8-17)14(3)19/h5-6H,7-11H2,1-4H3
• InChI Key: INRGCHAWRRJHCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C)OC)CN2CCN(CC2)C(=O)C
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

1-Acetyl-4-(4-methoxy-2,3-dimethylbenzyl)piperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a piperazine derivative that has shown promising results in the fields of pharmacology, biochemistry, and neuroscience.

Mechanism of Action

The exact mechanism of action of 1-acetyl-4-(4-methoxy-2,3-dimethylbenzyl)piperazine is not fully understood. However, it is believed to exert its pharmacological effects by modulating the activity of various neurotransmitter systems in the brain. It has been shown to bind to dopamine receptors and serotonin receptors, which are involved in the regulation of mood, motivation, and reward.
Biochemical and Physiological Effects:
1-Acetyl-4-(4-methoxy-2,3-dimethylbenzyl)piperazine has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters that play a crucial role in the regulation of mood, motivation, and reward. It has also been shown to modulate the activity of the GABAergic system, which is involved in the regulation of anxiety and stress.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-acetyl-4-(4-methoxy-2,3-dimethylbenzyl)piperazine is its potency and selectivity. It has been shown to exhibit potent pharmacological effects at low doses, which makes it an attractive candidate for drug development. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 1-acetyl-4-(4-methoxy-2,3-dimethylbenzyl)piperazine. One area of research is the development of more potent and selective analogs of this compound. Another area of research is the investigation of the potential therapeutic applications of this compound in the treatment of various psychiatric and neurological disorders. Finally, further studies are needed to elucidate the exact mechanism of action of this compound and its effects on various neurotransmitter systems in the brain.
Conclusion:
In conclusion, 1-acetyl-4-(4-methoxy-2,3-dimethylbenzyl)piperazine is a promising compound that has potential applications in various fields of scientific research. Its potency and selectivity make it an attractive candidate for drug development, and its effects on various neurotransmitter systems in the brain make it a potential therapeutic agent for the treatment of various psychiatric and neurological disorders. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in the field of pharmacology.

Scientific Research Applications

1-Acetyl-4-(4-methoxy-2,3-dimethylbenzyl)piperazine has been extensively studied for its potential applications in the field of pharmacology. It has been shown to exhibit potent antipsychotic activity in animal models. This compound has also been studied for its potential use as an antidepressant and anxiolytic agent. In addition, it has been shown to have potent analgesic activity in animal models.